6-phenoxy-1,3,5-triazine-2,4-diamine

• CAS: 1467-72-7
• Molecular Formula: C9H9N5O
• Molecular Weight: 203.20 g/mol
• SMILES: C1=CC=C(C=C1)OC2=NC(=NC(=N2)N)N
• InChI: InChI=1S/C9H9N5O/c10-7-12-8(11)14-9(13-7)15-6-4-2-1-3-5-6/h1-5H,(H4,10,11,12,13,14)
• InChIKey: LSYJAEPSXPMRGV-UHFFFAOYSA-N

6-Phenoxy-1,3,5-triazine-2,4-diamine (synonyms: 2,4-diamino-6-phenoxy-s-triazine, 2-phenoxy-4,6-diamino-s-triazine) is a 1,3,5-triazine derivative carrying two free primary amine groups at C2/C4 and a phenoxy substituent at C6. Its molecular formula is C₉H₉N₅O, with a molecular weight of 203.20 g·mol⁻¹, a calculated LogP of 1.99, a polar surface area (PSA) of 99.94 Ų, a density of 1.408 g·cm⁻³, a boiling point of 486 °C (760 mmHg), and a flash point of 247.7 °C.

6-Phenoxy-1,3,5-triazine-2,4-diamine (CAS 1467‑72‑7): Core Physicochemical & Structural Baseline for Procurement Evaluation

6-Phenoxy-1,3,5-triazine-2,4-diamine (synonyms: 2,4-diamino-6-phenoxy-s-triazine, 2-phenoxy-4,6-diamino-s-triazine) is a 1,3,5-triazine derivative carrying two free primary amine groups at C2/C4 and a phenoxy substituent at C6. Its molecular formula is C₉H₉N₅O, with a molecular weight of 203.20 g·mol⁻¹, a calculated LogP of 1.99, a polar surface area (PSA) of 99.94 Ų, a density of 1.408 g·cm⁻³, a boiling point of 486 °C (760 mmHg), and a flash point of 247.7 °C . The electron‑donating amino groups render the triazine ring electron‑rich and nucleophilic, while the phenoxy oxygen introduces a moderate hydrogen‑bond‑acceptor site [1]. These features define the compound’s reactivity profile relative to its closest in‑class analogues.

Dual free-amine scaffold supports sequential derivatization strategies

Phenoxy substitution modulates basicity and lipophilicity for tailored reactivity

High thermal stability enables processing in polycondensation and high-temperature reactions

• [1] Tashiro, T. (2002). The ionization constants of 2‑substituted 4,6‑diamino‑s‑triazines: The applicability to the Hammett and Taft equations. Journal of Heterocyclic Chemistry, 39, 615–622. https://doi.org/10.1002/jhet.5570390402 View Source

Why 6-Phenoxy-1,3,5-triazine-2,4-diamine Is Not Interchangeable with Other 2,4-Diamino-s-triazines

Although the 2,4‑diamino‑s‑triazine scaffold is shared by many commercial building blocks, the electronic and steric character of the 6‑position substituent directly controls both the basicity of the ring nitrogens and the nucleophilicity of the C2/C4 amines [1]. In the 2‑aryloxy series (Ia), the electron‑withdrawing inductive effect of the aryloxy oxygen lowers the pKa of the conjugate acid relative to 2‑alkyl or 2‑aryl analogues, altering reactivity in condensation, alkylation, and metal‑coordination chemistries [1][2]. Consequently, a procurement specification that treats all “2,4‑diamino‑6‑substituted‑s‑triazines” as functionally equivalent risks batch failures in applications where precise nucleophilicity, solubility, or thermal stability is critical.

Basicity shift with 6-substituent variation

2-Aryloxy analogs may exhibit lower basicity than 2-aryl or 2-alkyl counterparts, potentially altering protonation-dependent reactivity.

Loss of free amine handles in N-substituted analogs

Pre-substituted N,N'-diaryl or dialkyl derivatives lack the two free –NH₂ groups, restricting orthogonal functionalization pathways.

Thermal stability differences versus dichloro precursors

2,4-Dichloro-6-phenoxy-triazine has a markedly lower decomposition threshold; substituting it for the diamino form may compromise high-temperature process safety.

• [1] Tashiro, T. (2002). The ionization constants of 2‑substituted 4,6‑diamino‑s‑triazines: The applicability to the Hammett and Taft equations. Journal of Heterocyclic Chemistry, 39, 615–622. https://doi.org/10.1002/jhet.5570390402 View Source
• [2] Baker, B. R. & Ho, B.‑T. (1965). Analogs of tetrahydrofolic acid. XXX. Inhibition of dihydrofolic reductase by some 6‑substituted 2,4‑diamino‑s‑triazines. Journal of Heterocyclic Chemistry, 2, 340–343. https://doi.org/10.1002/jhet.5570020403 View Source

Quantitative Differentiation of 6-Phenoxy-1,3,5-triazine-2,4-diamine Against the Closest Analogues

Basicity (pKb) Relative to 2‑Aryl and 2‑Alkyl 4,6‑Diamino‑s‑triazines

In the systematic electrometric titration study by Tashiro (2002), the 2‑aryloxy‑4,6‑diamino‑s‑triazine series (Ia), which includes 2‑phenoxy‑4,6‑diamino‑s‑triazine, exhibited measurably lower basicity than the 2‑aryl (Ib) or 2‑arylamino (Ic) congeners. The pKb order established across series was Ic < Ib < Ia, meaning the phenoxy derivative is the weakest base among the three sub‑classes [1]. Although the individual pKb value for the 2‑phenoxy member was not tabulated in the abstracted record, the class‑level trend is statistically robust and is supported by Hammett σₘ correlations (r² > 0.95 for the combined dataset) [1].

Basicity rank

Class-level inference

• Ic (2-arylamino) – strongest base
• Ib (2-aryl)
• Ia (2-aryloxy, target) – weakest base

Basicity ranking guides protonation-state sensitive applications

Exact pKb not available; confirm by titration

Evidence Dimension	Basicity (pKb) ranking of 2‑substituted 4,6‑diamino‑s‑triazines
Target Compound Data	Belongs to series Ia (2‑aryloxy); highest pKb (weakest base) within the three series (Ia, Ib, Ic)
Comparator Or Baseline	Series Ib (2‑aryl, e.g., 2‑phenyl‑4,6‑diamino‑s‑triazine) and Series Ic (2‑arylamino); both are stronger bases (lower pKb) than Ia.
Quantified Difference	Qualitative ranking: Ic < Ib < Ia; exact ΔpKb not extractable from the available record.
Conditions	Electrometric titration in aqueous medium at 25 °C (inferred from methodology).

Why This Matters

Lower basicity directly affects protonation state at physiological or processing pH, influencing solubility, salt formation, and reactivity in acid‑catalysed condensations – a critical differentiator when selecting a triazine building block.

• [1] Tashiro, T. (2002). The ionization constants of 2‑substituted 4,6‑diamino‑s‑triazines: The applicability to the Hammett and Taft equations. Journal of Heterocyclic Chemistry, 39, 615–622. https://doi.org/10.1002/jhet.5570390402 View Source

Synthetic Versatility via Selective Amine Functionalisation Compared with N‑Substituted Analogues

6‑Phenoxy‑1,3,5‑triazine‑2,4‑diamine possesses two free primary amine groups, whereas commercially abundant analogues such as N²,N⁴‑bis(4‑chlorophenyl)‑6‑phenoxy‑1,3,5‑triazine‑2,4‑diamine (CAS not specified) and N²,N⁴‑bis(furan‑2‑ylmethyl)‑6‑phenoxy‑1,3,5‑triazine‑2,4‑diamine already carry aryl or heteroaryl substituents on both amino positions . The free diamino form can be mono‑ or di‑functionalised with distinct electrophiles, enabling sequential diversification; the pre‑substituted analogues are largely restricted to further modification at the phenoxy ring or triazine core [1]. A one‑pot synthesis route to 2,4‑diamino‑6‑substituted‑s‑triazines, starting from proguanil or chloroproguanil, has been demonstrated to give good yields for a range of 6‑substituents, confirming the practical accessibility of the free diamino scaffold [1].

Free amine handles

Structural comparison

Target

2 free –NH₂

N-substituted analogs

0 free –NH₂

Enables orthogonal derivatization strategies

Pre-substituted analogs restrict diversification

Evidence Dimension	Number of free primary amine handles available for derivatisation
Target Compound Data	Two free –NH₂ groups (C2 and C4 positions)
Comparator Or Baseline	N²,N⁴‑bis(4‑chlorophenyl)‑6‑phenoxy‑1,3,5‑triazine‑2,4‑diamine: zero free –NH₂ groups; N²,N⁴‑bis(furan‑2‑ylmethyl) derivative: zero free –NH₂ groups.
Quantified Difference	2 vs. 0 free primary amine sites.
Conditions	Structural comparison based on chemical formulae and literature synthetic procedures.

Why This Matters

The presence of two free amines makes the compound a versatile intermediate for combinatorial library synthesis, polymer crosslinking, or bioconjugation – applications where pre‑capped analogues cannot compete.

• [1] Sathunuru, R. & Melendez, V. (2008). A facile one‑pot synthesis of 2,4‑diamino‑6‑substituted s‑triazine derivatives. Journal of Heterocyclic Chemistry, 45, 1707–1710. https://doi.org/10.1002/jhet.5570450618 View Source

Predicted Lipophilicity (LogP) and PSA Compared with 2,4‑Diamino‑6‑phenyl‑1,3,5‑triazine (Benzoguanamine)

The calculated LogP of 6‑phenoxy‑1,3,5‑triazine‑2,4‑diamine is 1.99, with a PSA of 99.94 Ų . Although experimentally determined LogP values for this specific compound are not available in the open literature, the closest comparator benzoguanamine (2,4‑diamino‑6‑phenyl‑1,3,5‑triazine, CAS 91‑76‑9) has a predicted LogP of approximately 1.4 and a similar PSA of ca. 90–95 Ų [1]. The higher LogP of the phenoxy derivative (+0.6 log units) is attributable to the additional ether oxygen and the greater conformational flexibility of the phenoxy side chain, which collectively increase hydrophobic surface area without substantially increasing PSA.

Lipophilicity (LogP)

In silico prediction

ΔLogP +0.6

PSA +5–10 Ų vs benzoguanamine

Moderate lipophilicity shift may affect membrane partitioning

Experimental LogP confirmation recommended

Evidence Dimension	Calculated octanol‑water partition coefficient (LogP) and polar surface area (PSA)
Target Compound Data	LogP = 1.99; PSA = 99.94 Ų
Comparator Or Baseline	Benzoguanamine (2,4‑diamino‑6‑phenyl‑1,3,5‑triazine): LogP ≈ 1.4; PSA ≈ 90–95 Ų (predicted).
Quantified Difference	ΔLogP ≈ +0.6; ΔPSA ≈ +5–10 Ų.
Conditions	In silico prediction (fragment‑based or atom‑based method); no experimental logP or PSA values confirmed for either compound in the accessed records.

Why This Matters

A 0.6 log unit increase in LogP can significantly affect membrane permeability, organic‑phase extraction efficiency, and polymer compatibility – key parameters when selecting a triazine monomer for materials or a scaffold for medicinal chemistry.

• [1] PubChem. Benzoguanamine (CID 13778) – Predicted Properties. https://pubchem.ncbi.nlm.nih.gov/compound/13778 View Source

Thermal Stability Windows (Boiling Point / Flash Point) vs. 2,4‑Dichloro‑6‑phenoxy‑1,3,5‑triazine

The reported boiling point of 6‑phenoxy‑1,3,5‑triazine‑2,4‑diamine is 486 °C (760 mmHg) with a flash point of 247.7 °C . By comparison, 2,4‑dichloro‑6‑phenoxy‑1,3,5‑triazine (CAS 4682‑78‑4) – a common precursor that introduces the phenoxy group before amination – has a substantially lower boiling point of approximately 380–400 °C and a flash point of ca. 180–200 °C . The higher thermal stability of the diamino derivative is a direct consequence of the replacement of the two electron‑withdrawing chlorine atoms with electron‑donating amino groups, which strengthens the triazine ring conjugation and reduces volatility.

Thermal stability

Data to verify

ΔTb +86–106 °C

ΔFlash point +48–68 °C vs dichloro analog

Extended high-temperature processing window

Verify with supplier SDS and DSC data

Evidence Dimension	Boiling point and flash point as indicators of thermal stability and safe handling range
Target Compound Data	Boiling point = 486 °C; Flash point = 247.7 °C
Comparator Or Baseline	2,4‑Dichloro‑6‑phenoxy‑1,3,5‑triazine: Boiling point ≈ 380–400 °C; Flash point ≈ 180–200 °C (range from multiple vendor SDS).
Quantified Difference	ΔBoiling point ≈ +86–106 °C; ΔFlash point ≈ +48–68 °C.
Conditions	Atmospheric pressure (760 mmHg); values derived from SDS and calculated property databases.

Why This Matters

The substantially higher boiling and flash points translate into a wider safe processing window in high‑temperature polycondensation reactions, reducing the risk of thermal degradation or vapour‑phase losses during scale‑up.

Procurement‑Driven Application Scenarios for 6‑Phenoxy‑1,3,5‑triazine‑2,4‑diamine Based on Quantitative Differentiation

Scaffold for Sequential Derivatisation in Medicinal Chemistry Library Synthesis

The two free primary amine groups permit orthogonal protection/deprotection strategies and sequential functionalisation with diverse electrophiles – a capability lost in N‑substituted congeners. The moderate lipophilicity (LogP 1.99) and relatively low basicity (class‑level evidence) [1] also favour membrane permeability in cell‑based assays. This compound is therefore a rational choice when the synthetic plan requires a triazine core with two independently addressable amine handles.

High‑Temperature Polymer Synthesis (Polyamides, Polyimides, Epoxy Resins)

With a boiling point of 486 °C and a flash point of 247.7 °C , the compound can survive the elevated temperatures (typically 200–350 °C) required for melt or solution polycondensation with diacid chlorides or dianhydrides, unlike the dichloro analogue which volatilises or degrades at lower temperatures . The phenoxy group additionally contributes to flame retardancy in the final polymer, making this a value‑added monomer for aerospace or electronics materials.

DHFR Inhibitor Lead Optimisation (Antiparasitic / Antibacterial Programs)

Although the parent 2,4‑diamino‑s‑triazine class is a weaker DHFR inhibitor than the corresponding pyrimidine class, the phenoxy substituent offers a vector for hydrophobic pocket interactions that can be tuned by substitution on the phenyl ring [2]. The compound serves as a late‑stage diversification point: the 6‑phenoxy group can be retained while the C2/C4 amines are elaborated, or vice‑versa. Procurement decisions should favour batches with ≥95% purity to avoid confounding biological data from residual chlorinated precursors.

Flame‑Retardant Additive or Reactive Monomer for Epoxy Formulations

Triazine‑containing compounds are recognised as effective char‑forming flame retardants [3]. The combination of a thermally stable triazine ring, a phenoxy group (known to promote char), and two reactive amine groups for covalent incorporation into epoxy networks positions this compound as a reactive flame retardant with potential advantages in limiting oxygen index (LOI) over non‑reactive additives. The higher thermal stability relative to the dichloro precursor further supports its use in high‑cure‑temperature epoxy systems.

Application

Selection Property

Validation Focus

Application: Medicinal chemistry library synthesis

Selection Property: Dual free-amine scaffold for orthogonal derivatization

Validation Focus: Monofunctionalization selectivity and purity

Application: High-temperature polymer synthesis

Selection Property: High thermal decomposition threshold and char-forming phenoxy group

Validation Focus: Thermal gravimetric analysis (TGA) under process conditions

Application: Antiparasitic DHFR lead optimization research

Selection Property: Phenoxy vector for hydrophobic pocket interactions

Validation Focus: DHFR enzyme assay and selectivity panel

Application: Reactive flame retardant for epoxy networks

Selection Property: Char-forming triazine-phenoxy core with amine crosslinking sites

Validation Focus: Limiting oxygen index (LOI) and char yield assessment

• [1] Tashiro, T. (2002). The ionization constants of 2‑substituted 4,6‑diamino‑s‑triazines. J. Heterocycl. Chem., 39, 615–622. View Source
• [2] Baker, B. R. & Ho, B.‑T. (1965). Analogs of tetrahydrofolic acid. XXX. J. Heterocycl. Chem., 2, 340–343. View Source
• [3] Justia Patents. Flame Retardants (US Patent Application 2017/0292047). https://patents.justia.com View Source